Cas no 85199-55-9 (Methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate)

Methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate is a versatile furan-based ester compound with applications in organic synthesis and pharmaceutical intermediates. Its structure combines a furan ring with a β-ketoester moiety, offering reactive sites for further functionalization, such as condensation or cyclization reactions. The methyl ester group enhances solubility in organic solvents, facilitating purification and handling. This compound is particularly useful in heterocyclic chemistry for constructing complex molecular frameworks. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for research and industrial processes. The product is typically supplied with high purity, ensuring reproducibility in synthetic applications.

Methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate structure

85199-55-9 structure

Product Name:Methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate

CAS No:85199-55-9

MF:C₉H₁₀O₄

MW:182.173303127289

CID:664970

PubChem ID:13559580

Update Time:2025-09-21

Methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

- 2-Furanpropanoic acid, a-methyl-b-oxo-, methyl ester
- methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate
- 2-(2-Furoyl)propionic acid methyl ester
- methyl 3-(2'-furyl)-2-methyl-3-oxopropionate
- Methyl 3-(2-Furanyl)-2-methyl-3-oxopropanoate
- Methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate
- Inchi： 1S/C9H10O4/c1-6(9(11)12-2)8(10)7-4-3-5-13-7/h3-6H,1-2H3
- InChI Key： DMJSPINWFQNGFI-UHFFFAOYSA-N
- SMILES： O1C=CC=C1C(C(C(=O)OC)C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 212
Topological Polar Surface Area: 56.5

Methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1126786-0.05g	methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate	85199-55-9	95%	0.05g	$468.0	2023-10-26
Enamine	EN300-1126786-0.1g	methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate	85199-55-9	95%	0.1g	$490.0	2023-10-26
Enamine	EN300-1126786-0.25g	methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate	85199-55-9	95%	0.25g	$513.0	2023-10-26
Enamine	EN300-1126786-0.5g	methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate	85199-55-9	95%	0.5g	$535.0	2023-10-26
Enamine	EN300-1126786-1.0g	methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate	85199-55-9		1g	$785.0	2023-05-23
Enamine	EN300-1126786-2.5g	methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate	85199-55-9	95%	2.5g	$1089.0	2023-10-26
Enamine	EN300-1126786-5.0g	methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate	85199-55-9		5g	$2277.0	2023-05-23
Enamine	EN300-1126786-10.0g	methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate	85199-55-9		10g	$3376.0	2023-05-23
Enamine	EN300-1126786-1g	methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate	85199-55-9	95%	1g	$557.0	2023-10-26
Enamine	EN300-1126786-5g	methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate	85199-55-9	95%	5g	$1614.0	2023-10-26

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Additional information on Methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate

Comprehensive Overview of Methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate (CAS No. 85199-55-9)

Methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate (CAS No. 85199-55-9) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and flavor/fragrance industries. This ester derivative, featuring a furan ring and a methyl group, is widely recognized for its versatile applications and unique chemical properties. Researchers and industry professionals often search for terms like "synthesis of Methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate," "CAS 85199-55-9 applications," and "furan-based esters in pharmaceuticals," reflecting its growing relevance in modern chemistry.

The compound's molecular structure, characterized by the presence of a furan-2-yl moiety and a methyl ester group, makes it a valuable intermediate in organic synthesis. Its 3-oxopropanoate backbone is particularly notable for enabling diverse chemical transformations, such as condensation reactions and nucleophilic substitutions. Recent trends in green chemistry have also sparked interest in eco-friendly synthesis methods for Methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate, aligning with the global push toward sustainable manufacturing practices.

In the pharmaceutical sector, Methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate is explored as a precursor for bioactive molecules. Its furan ring is a common pharmacophore found in drugs targeting inflammation and microbial infections. Queries like "furan derivatives in drug discovery" and "CAS 85199-55-9 pharmacological potential" highlight its significance in medicinal chemistry. Additionally, the compound's ester functionality enhances its solubility, making it suitable for formulation studies.

The flavor and fragrance industry leverages Methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate for its aromatic properties. The furan ring contributes a sweet, woody odor, often used in perfumery and food flavoring. Searches for "furan esters in perfumes" and "natural flavor additives" underscore its commercial appeal. With consumers increasingly favoring natural and synthetic aroma compounds, this compound's role is expected to expand.

Analytical techniques such as GC-MS, NMR, and HPLC are commonly employed to characterize Methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate. Its stability under various conditions is a frequent topic of study, with researchers investigating "thermal degradation of furan esters" and "CAS 85199-55-9 storage guidelines." Proper handling and storage are critical to maintaining its integrity, especially in industrial settings.

In conclusion, Methyl 3-(furan-2-yl)-2-methyl-3-oxopropanoate (CAS No. 85199-55-9) is a multifaceted compound with broad applications. Its relevance in pharmaceuticals, flavors, and sustainable chemistry ensures continued interest. As advancements in organic synthesis and biotechnology progress, this compound is poised to play a pivotal role in future innovations.